Cas no 493031-00-8 (4-(2,4-Bis(trifluoromethyl)phenyl)benzaldehyde)

• Product Name: 4-(2,4-Bis(trifluoromethyl)phenyl)benzaldehyde
• CAS No: 493031-00-8
• MF: C₁₅H₈F₆O
• MW: 318.213845252991
• CID: 932323
• PubChem ID: 21936109
• Update Time: 2025-04-19

4-(2,4-Bis(trifluoromethyl)phenyl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(2,4-Bis(trifluoromethyl)phenyl)benzaldehyde
• 4-(2,5-Bis(trifluoromethyl)phenyl)benzaldehyde
• 4-(3,5-Dibromophenyl)benzaldehyde
• 4-formyl-3',5'-dibromobiphenyl
• 493031-00-8
• [1,1'-Biphenyl]-4-carboxaldehyde, 2',4'-bis(trifluoromethyl)-
• AKOS022173296
• 4-[2,4-bis(trifluoromethyl)phenyl]benzaldehyde
• IDNUWUNODFXHRH-UHFFFAOYSA-N
• 2',4'-bis(trifluoromethyl)biphenyl-4-carbaldehyde
• 1333319-67-7
• 2',4'-Bis(Trifluoromethyl)-4-Biphenylcarbaldehyde
• SCHEMBL4411615
• 2',4'-Bis(trifluoromethyl)-[1,1'-biphenyl]-4-carbaldehyde

• Inchi： 1S/C15H8F6O/c16-14(17,18)11-5-6-12(13(7-11)15(19,20)21)10-3-1-9(8-22)2-4-10/h1-8H
• InChI Key： IDNUWUNODFXHRH-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(F)(F)F)C=CC=1C1C=CC(C=O)=CC=1)(F)F

Computed Properties

• Exact Mass: 318.04800
• Monoisotopic Mass: 318.04793385g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07000
• LogP: 5.20370